molecular formula C10H19NO B13273086 1-Oxa-4-azaspiro[4.7]dodecane

1-Oxa-4-azaspiro[4.7]dodecane

Cat. No.: B13273086
M. Wt: 169.26 g/mol
InChI Key: UQFZSCXURHVHMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Oxa-4-azaspiro[4.7]dodecane (CAS 220291-94-1) is a spirocyclic compound featuring a 4-membered oxazolidine ring fused with a 7-membered cycloalkane via a shared nitrogen atom. Its molecular formula is C₁₀H₁₉NO, with a molecular weight of 169.27 g/mol . This compound is synthesized via multicomponent reactions and is primarily studied for its applications in corrosion inhibition and medicinal chemistry .

Properties

Molecular Formula

C10H19NO

Molecular Weight

169.26 g/mol

IUPAC Name

1-oxa-4-azaspiro[4.7]dodecane

InChI

InChI=1S/C10H19NO/c1-2-4-6-10(7-5-3-1)11-8-9-12-10/h11H,1-9H2

InChI Key

UQFZSCXURHVHMN-UHFFFAOYSA-N

Canonical SMILES

C1CCCC2(CCC1)NCCO2

Origin of Product

United States

Biological Activity

1-Oxa-4-azaspiro[4.7]dodecane is a spirocyclic compound that has garnered interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article delves into its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

1-Oxa-4-azaspiro[4.7]dodecane features a spirocyclic structure that includes an oxygen atom in place of one nitrogen atom typically found in similar compounds. Its molecular formula is C9H15NOC_{9}H_{15}NO, with a molecular weight of approximately 155.23 g/mol.

PropertyValue
Molecular FormulaC9H15NO
Molecular Weight155.23 g/mol
IUPAC Name1-Oxa-4-azaspiro[4.7]dodecane
Structure TypeSpirocyclic

Antimicrobial Properties

Research indicates that 1-Oxa-4-azaspiro[4.7]dodecane exhibits notable antimicrobial activity . This compound has shown effectiveness against various bacterial strains, including Staphylococcus aureus. The mechanism of action is believed to involve the inhibition of bacterial enzymes, disrupting essential cellular processes and leading to cell death.

Cytotoxic Effects

Studies have explored the cytotoxic effects of 1-Oxa-4-azaspiro[4.7]dodecane on cancer cell lines. Preliminary data suggest that it may induce apoptosis in specific tumor cells, though the exact pathways remain to be elucidated. Understanding these mechanisms could enhance its application in cancer therapy .

Study 1: Antimicrobial Activity Assessment

In a study assessing the antimicrobial properties of various spirocyclic compounds, 1-Oxa-4-azaspiro[4.7]dodecane was tested against multiple bacterial strains. The results demonstrated significant inhibition of growth, particularly against Gram-positive bacteria, indicating its potential as an antibacterial agent.

Study 2: Cytotoxicity in Cancer Research

Another investigation focused on the cytotoxicity of this compound against human cancer cell lines. The results indicated a dose-dependent response, with higher concentrations leading to increased cell death rates. This study highlights the need for further exploration into its potential as an anticancer drug candidate.

The biological activity of 1-Oxa-4-azaspiro[4.7]dodecane is hypothesized to involve several mechanisms:

  • Enzyme Inhibition : The compound may interact with bacterial enzymes, inhibiting their function and leading to microbial death.
  • Induction of Apoptosis : In cancer cells, it may trigger apoptotic pathways, resulting in programmed cell death.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The table below compares 1-Oxa-4-azaspiro[4.7]dodecane with structurally related spiro compounds, emphasizing differences in ring size, heteroatoms, substituents, and applications:

Compound Name Spiro Index Heteroatoms Key Substituents Molecular Weight (g/mol) Key Properties/Applications References
1-Oxa-4-azaspiro[4.7]dodecane [4.7] O, N None 169.27 Corrosion inhibitor (82% IE in HCl)
1-Oxa-4-azaspiro[4.5]decane (OXA2) [4.5] O, N None 155.23 Corrosion inhibitor (53% IE in HCl)
6-Methyl-1-oxa-4-azaspiro[4.5]decane (OXA3) [4.5] O, N 6-Methyl 169.27 Corrosion inhibitor (67% IE in HCl)
1-Thia-4-azaspiro[4.5]decane [4.5] S, N None 171.30 Anticancer activity (IC₅₀: 12–18 μM)
1-Oxa-4-azaspiro[5.6]dodecane [5.6] O, N None 169.27 Liquid phase; solubility in DMSO

Key Comparative Insights

  • Corrosion Inhibition Efficiency :

    • The cyclododecane ring in 1-Oxa-4-azaspiro[4.7]dodecane provides a larger surface area for adsorption on steel, achieving 82% inhibition efficiency (IE) in 1 M HCl, outperforming smaller analogues like OXA2 (53% IE) and OXA3 (67% IE) .
    • Electron-donating substituents (e.g., 6-methyl in OXA3) moderately enhance IE but are less impactful than ring-size effects .
  • Biological Activity :

    • Replacing oxygen with sulfur (e.g., 1-Thia-4-azaspiro[4.5]decane) shifts applications toward anticancer activity, with reported IC₅₀ values of 12–18 μM against leukemia cells .
    • 1-Oxa-4-azaspiro[4.7]dodecane’s bioactivity remains underexplored but is hypothesized to align with its structural relatives in medicinal chemistry .
  • Physical Properties :

    • 1-Oxa-4-azaspiro[5.6]dodecane is a liquid at room temperature, contrasting with the solid-state stability of [4.7] and [4.5] analogues .
    • Solubility in DMSO and PEG300 is critical for drug formulation; heating to 37°C aids dissolution .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.